Methyl 4-(2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C23H28N4O5/c1-31-20-6-4-3-5-19(20)27-15-13-26(14-16-27)12-11-24-21(28)22(29)25-18-9-7-17(8-10-18)23(30)32-2/h3-10H,11-16H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: VBIIIHSAPCHFIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCNC(=O)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol

Description

“Methyl 4-(2-((2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)amino)-2-oxoacetamido)benzoate” is a complex organic compound. It is related to a class of compounds that have been studied for their potential therapeutic applications. These compounds have shown affinity for alpha1-adrenergic receptors, which are a significant target for the treatment of various neurological conditions.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various computational methods, including in silico docking and molecular dynamics simulations. These methods can provide insights into the compound’s interactions with biological targets, such as alpha1-adrenergic receptors.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have synthesized novel derivatives and evaluated their antimicrobial activities, demonstrating that some compounds possess good or moderate activities against test microorganisms. This includes the development of 1,2,4-triazole derivatives and their screening for antimicrobial properties (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone have been synthesized and shown to have significant anti-inflammatory and analgesic activities. These findings suggest potential applications in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

H1-Antihistaminic Agents

A series of benzimidazole derivatives has been prepared and tested for H1-antihistaminic activity, showing potent in vitro and in vivo activities. This research points to the role of specific chemical groups in enhancing antihistaminic effects, with potential applications in allergy treatment (Iemura et al., 1986).

Oxindole Synthesis via Palladium-catalyzed CH Functionalization

The development of methodologies for the synthesis of oxindoles, which have applications in medicinal chemistry, particularly as inhibitors of specific enzymes or receptors. This research demonstrates the utility of palladium-catalyzed reactions in constructing complex organic molecules (Magano et al., 2014).

5-HT1A Ligands

The synthesis of p-alkylbenzamido derivatives of piperazines has been explored, with in vitro binding studies indicating high affinity to 5-HT1A receptors. These compounds have potential applications in neurological and psychiatric disorders by modulating serotonin receptors (Zhuang et al., 1994).

Mechanism of Action

Target of Action

The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and have been associated with numerous neurodegenerative and psychiatric conditions . They are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Mode of Action

The compound interacts with its target, the α1-AR, by binding to it. The binding affinity of similar compounds has been found to be in the range from 22 nM to 250 nM . This interaction can lead to changes in the receptor’s activity, which can have various downstream effects.

Biochemical Pathways

The primary function of α1-AR is the contraction of the smooth muscles in blood vessels, lower urinary tract, and prostate . Therefore, the interaction of the compound with α1-AR can potentially affect these functions.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of similar compounds have been studied . These properties are crucial in determining the bioavailability of the compound.

Future Directions

The compound and its related compounds have shown potential as therapeutic agents, particularly as ligands for alpha1-adrenergic receptors. Future research could focus on further characterizing these compounds, optimizing their synthesis, and evaluating their therapeutic potential in preclinical and clinical studies.